Cas no 1351588-90-3 (N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide)

• Product Name: N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide
• CAS No: 1351588-90-3
• MF: C₂₁H₂₂F₃NO₃
• MW: 393.3995
• CID: 5345605
• Update Time: 2025-11-07

N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-4-phenyloxane-4-carboxamide
• N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• VU0536453-1
• Z2199812392
• N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide

• Inchi： 1S/C21H22F3NO3/c22-21(23,24)17-8-6-15(7-9-17)18(26)14-25-19(27)20(10-12-28-13-11-20)16-4-2-1-3-5-16/h1-9,18,26H,10-14H2,(H,25,27)
• InChI Key： RQOQLDYJNXHYGE-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])N([H])C(C1(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)O[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 506
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6

Additional information on N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide

N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide: A Comprehensive Overview

N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide, also known by its CAS number 1351588-90-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, advanced materials, and catalytic processes. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a subject of interest for researchers worldwide.

The molecular structure of N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide is characterized by a complex arrangement of functional groups, including a hydroxyl group, a trifluoromethyl substituent, and a carboxamide moiety. These features contribute to its versatile reactivity and stability under various conditions. The presence of the trifluoromethyl group, in particular, imparts unique electronic properties that enhance its compatibility with a wide range of chemical environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through innovative methodologies. Researchers have employed catalytic asymmetric synthesis and microwave-assisted techniques to optimize the production process, ensuring higher yields and improved purity. These developments have significantly reduced the cost of production while maintaining the compound's high-quality standards.

In terms of applications, N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide has demonstrated remarkable potential in the field of pharmaceuticals. Its ability to act as a bioisostere in drug design has made it an invaluable tool for creating more effective therapeutic agents. Additionally, its role as a chiral auxiliary in asymmetric synthesis has further solidified its position in modern drug discovery pipelines.

The compound's compatibility with various analytical techniques has also been explored extensively. Recent studies have utilized nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its structural properties and monitor its behavior under different reaction conditions. These insights have provided valuable information for optimizing its use in industrial and academic settings.

Furthermore, the environmental impact of N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide has been a topic of recent research. Scientists have investigated its biodegradability and toxicity profiles to ensure its safe handling and disposal. These studies have contributed to the development of eco-friendly protocols for its synthesis and application.

In conclusion, N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-4-phenyloxane-4-carboxamide stands as a testament to the ingenuity of modern chemistry. Its unique properties, coupled with recent advancements in synthesis and application techniques, make it an indispensable compound in contemporary research and industry. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.